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Compound of Interest

Compound Name: Chromium(lll) 2-ethylhexanoate
CAS No.: 3444-17-5
Cat. No.: B1583294
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Executive Summary

Chromium(lll) 2-ethylhexanoate (Cr(EH)s), often referred to as Chromic Octoate, represents
a critical organometallic precursor in the petrochemical and polymer industries. Unlike simple
inorganic chromium salts, Cr(EH)s features a lipophilic 2-ethylhexanoate ligand shell that
confers high solubility in non-polar organic solvents (hydrocarbons, mineral spirits). This
property is the linchpin of its utility in homogeneous catalysis, most notably as the chromium
source in the Phillips selective ethylene trimerization system, which produces 1-hexene—a vital
co-monomer for high-density polyethylene (HDPE).

This guide dissects the compound's coordination chemistry, provides validated synthesis and
activation protocols, and details the mechanistic pathways that drive its catalytic performance.

Molecular Architecture & Structural Dynamics
Coordination Geometry
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The nominal formula Cr(OOCCH(Cz2Hs)CaHo)s implies a monomeric species where a central
Cr(ll) ion is coordinated by three bidentate or monodentate carboxylate ligands. However, in
solution and commercial preparations, the structure is often more complex.

o Primary Structure: The Cr(lll) center typically adopts an octahedral geometry (

electron configuration).

» Oligomerization: In the presence of trace moisture or basic conditions during synthesis, the
compound may form "basic carboxylate” trinuclear clusters of the type

, Where the central oxygen atom bridges three chromium atoms. This cluster stability
contributes to the compound's robustness but requires specific activation (alkylation) to
generate open coordination sites for catalysis.

» Ligand Function: The branched 2-ethylhexyl chain provides steric bulk and high entropy,
preventing crystallization (hence its viscous liquid state) and ensuring miscibility with non-
polar olefin feedstocks.

Physicochemical Properties Matrix
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Property Value /| Description
CAS Number 3444-17-5

Formula C24H4sCrOs

Molecular Weight 481.61 g/mol
Appearance Dark green, viscous liquid
Density ~1.01 g/cm?3 (at 25°C)

N Soluble in hexane, toluene, mineral spirits;
Solubility ]
Insoluble in water

Stable up to ~200°C; Decomposes to Cr20s at

Thermal Stability 300°C
> o

Paramagnetic (consistent with
Magnetic Susceptibility
high-spin Cr(lll))

] ) High (often supplied as 50-70% solution in
Viscosity ] o ) )
mineral spirits to improve handling)

Catalytic Applications: The Phillips Trimerization
Cycle

The most high-value application of Cr(EH)s is in the selective trimerization of ethylene to 1-
hexene. This process uses a pyrrole-based ligand system and an aluminum alkyl activator.[1]

[2]

Mechanistic Pathway

The reaction does not follow a standard Cosse-Arlman polymerization mechanism. Instead, it
proceeds via a metallacycle mechanism:

e Activation: Cr(EH)s reacts with Triethylaluminum (TEA) and 2,5-dimethylpyrrole (DMP) to
form a cationic Cr(I)/Cr(lll) active species.

o Coordination: Two ethylene molecules coordinate to the metal center.
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e Oxidative Coupling: Formation of a chromacyclopentane (5-membered ring).

« Insertion: A third ethylene inserts to form a chromacycloheptane (7-membered ring).

+ Reductive Elimination: The ring collapses via

-hydride elimination (or similar concerted transfer) to release 1-hexene and regenerate the

active Cr species.

Visualization of the Catalytic Cycle
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Figure 1: The metallacycle mechanism for selective ethylene trimerization using a
Chromium(lll) 2-ethylhexanoate precursor.

Experimental Protocols
Protocol A: Synthesis via Salt Metathesis

Objective: Isolate high-purity Cr(EH)s from inorganic precursors.
Reagents:

e Chromium(lll) Nitrate Nonahydrate [Cr(NOs3)3-9H20]

e Sodium 2-ethylhexanoate (Na-EH)[2]

» Solvent: Hexane or Toluene

Workflow:

 Dissolution: Dissolve 0.1 mol Cr(NOs3)3-9H20 in 100 mL deionized water. Separately, dissolve
0.33 mol Na-EH in 100 mL water.

o Mixing: Slowly add the Cr(lll) solution to the carboxylate solution under vigorous stirring at
room temperature. A green viscous oil will separate immediately.

o Extraction: Add 150 mL of hexane to the aqueous mixture. The green oil will extract into the
organic phase.

 Purification: Separate the organic layer. Wash 3x with water to remove NaNOs byproducts.
» Drying: Dry the organic phase over anhydrous MgSOa.

 [solation: Remove solvent via rotary evaporation. Note: Do not overheat (>80°C) to prevent
oligomerization.
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Protocol B: Catalyst Activation for Ethylene
Trimerization

Objective: Prepare the active catalytic species for 1-hexene production.[3]

Reagents:

Cr(EH)s (in toluene)

2,5-Dimethylpyrrole (DMP)[3][4]

Triethylaluminum (TEA)[3]

Solvent: Dry Toluene
Step-by-Step:

 Inert Atmosphere: All steps must be performed under Nitrogen or Argon (Schlenk line or
Glovebox).

e Pre-mixing: In a Schlenk flask, mix Cr(EH)s and DMP (Molar ratio 1:3). The solution typically
turns a reddish-brown, indicating coordination of the pyrrole.

e Aging: Stir for 5-10 minutes.

o Activation: Add TEA (Al:Cr ratio ~10:1 to 20:1). The solution will shift to a light yellow/amber
color, signaling the formation of the active cationic species.

 Injection: Inject immediately into the pressurized ethylene reactor (typically 30-50 bar
ethylene, 80-100°C).

Safety, Toxicology & Handling Engineering[1]
Comparative Toxicity

While Hexavalent Chromium (Cr(VI)) is a known human carcinogen, Trivalent Chromium
(Cr(ll))—including Cr(EH)s—is significantly less toxic due to poor membrane permeability and
inability to oxidize biological substrates.
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e Acute Toxicity: Low oral toxicity (LD50 > 2000 mg/kg in rats).
o Skin/Eye: Irritant.[5][4][6] Prolonged contact can cause dermatitis (sensitization).
e GHS Classification:

o H315: Causes skin irritation.[5][6]

o H319: Causes serious eye irritation.[6]

o H411: Toxic to aquatic life with long-lasting effects (due to heavy metal content).

Handling Precautions

e Engineering Controls: Use in a fume hood. Although low volatility, aerosols formed during
high-pressure catalysis are hazardous.

o PPE: Nitrile gloves, safety goggles, and lab coat.

o Storage: Store in a cool, dry place. While air-stable in bulk, catalytic activity degrades upon
moisture exposure. Keep containers tightly sealed.

Workflow Logic Diagram

PPE Required Transfer to N2

Injection Reacti Q
I

Activation g greg Disposal
(Inert Atm Only) i ressure] (Alcohol/Acid) (Heavy Metal Waste)

Storage
(Cool, Dry, Sealed)

Preparation
(Weighing/Dilution)

Click to download full resolution via product page

Figure 2: Safe handling and operational workflow for Chromium(lll) 2-ethylhexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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